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Compound of Interest

Compound Name: 5-Cyclopropylnicotinaldehyde

CAS No.: 1211589-30-8

Cat. No.: B596672

Get Quote

A Critical Intermediate for Pyridine-Based Pharmacophores[1]

Executive Summary
5-Cyclopropylnicotinaldehyde (5-cyclopropylpyridine-3-carbaldehyde) is a specialized

heterocyclic building block increasingly utilized in modern drug discovery.[1] It serves as a

pivotal intermediate for introducing the cyclopropyl-pyridine motif—a structural element valued

for its ability to modulate lipophilicity (LogP) and metabolic stability without significantly

increasing molecular weight.[1]

This guide provides a rigorous technical analysis of its synthesis, focusing on the superiority of

Molander salt coupling over traditional boronic acid routes, and outlines its utility in the

synthesis of kinase inhibitors (e.g., PI3K/mTOR pathway modulators).[1]

Chemical Profile & Properties[1][2][3][4][5][6][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b596672#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.benchchem.com/product/b596672/docs?utm_src=pdf-body#technical-whitepaper-5-cyclopropylnicotinaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name 5-Cyclopropylpyridine-3-carbaldehyde

CAS Number 1211589-30-8

Molecular Formula C₉H₉NO

Molecular Weight 147.17 g/mol

Appearance Colorless to light yellow oil

Boiling Point ~272.5°C (Predicted)

Density ~1.203 g/cm³

Solubility
Soluble in DCM, THF, Ethyl Acetate; slightly

soluble in water

Storage 2-8°C, Inert atmosphere (Argon/Nitrogen)

Core Synthesis: The Molander Protocol
While traditional Suzuki-Miyaura coupling using cyclopropylboronic acid is possible, it is often

plagued by protodeboronation and instability of the boronic acid species.[1] The industry-

standard "Hero Protocol" utilizes Potassium Cyclopropyltrifluoroborate (Molander Salt), which

offers superior stability and atom economy.[1]

Reaction Mechanism (Suzuki-Miyaura Coupling)
The synthesis involves the palladium-catalyzed cross-coupling of 5-bromonicotinaldehyde with

potassium cyclopropyltrifluoroborate.[1]

5-Bromonicotinaldehyde
(C6H4BrNO)

Pd(dppf)Cl2 • DCM
K3PO4 / THF / H2O

K-Cyclopropyltrifluoroborate
(Molander Salt)

5-Cyclopropylnicotinaldehyde
(Yield: ~60-75%)

Microwave, 150°C
0.5 h
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Figure 1: Synthetic pathway utilizing Molander salt for enhanced stability.[1]

Step-by-Step Protocol
Based on Patent WO2015030057A1 (Reference Example 21-9-1) [1]

Reagents:

5-Bromonicotinaldehyde (1.0 equiv)[1]

Potassium cyclopropyltrifluoroborate (1.2 - 1.5 equiv)[1]

Pd(dppf)Cl₂[1]·DCM complex (0.05 - 0.1 equiv)[1]

K₃PO₄ (Tribasic potassium phosphate) (3.0 - 4.0 equiv)[1]

Solvent System: THF:Water (3:1 ratio)[1]

Procedure:

Charge: In a microwave-safe vial, combine 5-bromonicotinaldehyde (372 mg, 2.0 mmol),

potassium cyclopropyltrifluoroborate (325 mg, 2.2 mmol), and K₃PO₄ (1.49 g, 7.0 mmol).

Solvent: Add THF (9 mL) and Water (3 mL). Degas the mixture by bubbling nitrogen for 5

minutes.

Catalyst: Add Pd(dppf)Cl₂[1]·DCM (82 mg, 0.1 mmol) under a nitrogen stream.[1] Seal the

vial immediately.

Reaction: Irradiate in a microwave reactor at 150°C for 30 minutes. (Alternatively, reflux in an

oil bath at 100°C for 12-18 hours if microwave is unavailable, though yields may decrease).

Work-up: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water

followed by saturated brine.[1][2]

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purify the residue via silica gel flash chromatography (Gradient: 0% to 10% EtOAc in

Hexanes).
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Result: The product is obtained as a colorless oil.[1]

Expert Insight: The use of the trifluoroborate salt prevents the rapid hydrolysis often seen with

cyclopropylboronic acid.[1] The high base load (K₃PO₄) is critical to facilitate the hydrolysis of

the -BF3K species to the active boronic acid species in situ at a controlled rate.[1]

Applications in Drug Discovery[1]
Pharmacophore Utility
The 5-cyclopropylnicotinaldehyde scaffold is a bioisostere for 3,5-disubstituted benzenes

and other heteroaromatics.[1]

Lipophilicity Modulation: The cyclopropyl group adds significant lipophilicity (+LogP)

compared to a methyl group, improving membrane permeability, while being metabolically

more stable than an isopropyl or ethyl group (which are prone to benzylic oxidation).[1]

Conformational Restriction: The cyclopropyl ring is rigid, often locking the molecule into a

bioactive conformation that fits specific hydrophobic pockets in enzymes like kinases.[1]

Downstream Chemistry
The aldehyde at position 3 is highly reactive and serves as a "warhead" for further

diversification:

Reaction Type Reagent Product Class

Reductive Amination Primary Amines + NaBH(OAc)₃
Secondary Amines (Common

in Kinase Inhibitors)

Oxidation NaClO₂ / NaH₂PO₄ (Pinnick)
Nicotinic Acids (Peptide

coupling partners)

Condensation Hydrazines / Hydroxylamines
Hydrazones / Oximes

(Heterocycle formation)

Horner-Wadsworth-Emmons Phosphonates
Vinyl Pyridines (Michael

acceptors)
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Biological Context
This intermediate is frequently observed in the patent literature for PI3K (Phosphoinositide 3-

kinase) and mTOR inhibitors.[1] The pyridine nitrogen acts as a hydrogen bond acceptor in the

ATP-binding pocket, while the cyclopropyl group occupies the hydrophobic region (selectivity

pocket).[1]
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Figure 2: Application of the intermediate in kinase inhibitor design.[1]

Handling & Safety
Oxidation Sensitivity: Like most aldehydes, this compound is prone to air oxidation to the

corresponding carboxylic acid (5-cyclopropylnicotinic acid).[1] Store under Argon.

Hazards: Irritant to eyes, respiratory system, and skin.[1][3] Handle in a fume hood.

Stability: The cyclopropyl ring on the pyridine is chemically robust and survives standard

acidic/basic workups, but the aldehyde is the labile point.[1]

References
Takeuchi, K., et al. (2015).[1] Novel morpholine derivative or salt thereof. WO2015030057A1.

[1] Google Patents. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.benchchem.com/product/b596672/docs?utm_src=pdf-body-img#technical-whitepaper-5-cyclopropylnicotinaldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92631326.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384809.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FWO2015030057A1%2Fen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596672?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molander, G. A., & Ellis, N. (2007).[1] Organotrifluoroborates: Protected Boronic Acids that

Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research.

Link[1]

BenchChem. (2024).[1] Application Notes and Protocols for the Suzuki Coupling Reaction of

5-Bromonicotinaldehyde. Link (General reference for 5-bromo precursor handling).[1]

ChemicalBook. (2024).[1] 5-Cyclopropylnicotinaldehyde Product Properties. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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